Cas no 86005-11-0 (1,3-Dioxol-2-one, 4-(1,1-dimethylethyl)-5-methyl-)

1,3-Dioxol-2-one, 4-(1,1-dimethylethyl)-5-methyl- structure
86005-11-0 structure
Product name:1,3-Dioxol-2-one, 4-(1,1-dimethylethyl)-5-methyl-
CAS No:86005-11-0
MF:C8H12O3
MW:156.179082870483
CID:662779
PubChem ID:11435070

1,3-Dioxol-2-one, 4-(1,1-dimethylethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxol-2-one, 4-(1,1-dimethylethyl)-5-methyl-
    • 4-tert-butyl-5-methyl-1,3-dioxol-2-one
    • 4-tert-butyl-5-methyl-[1,3]dioxol-2-one
    • DTXSID80465698
    • 5-t-Butyl-4-methyl-1,3-dioxolen-2-one
    • SCHEMBL2104374
    • FT-0727959
    • 4-tert-Butyl-5-methyl-2H-1,3-dioxol-2-one
    • JRWPVOZCMZLTMF-UHFFFAOYSA-N
    • 86005-11-0
    • 4-(tert-Butyl)-5-methyl-1,3-dioxol-2-one
    • Inchi: InChI=1S/C8H12O3/c1-5-6(8(2,3)4)11-7(9)10-5/h1-4H3
    • InChI Key: JRWPVOZCMZLTMF-UHFFFAOYSA-N
    • SMILES: CC1=C(OC(=O)O1)C(C)(C)C

Computed Properties

  • Exact Mass: 156.078644241g/mol
  • Monoisotopic Mass: 156.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų
  • XLogP3: 2.4

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